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Compound of Interest

Compound Name: 2-Benzyloxybenzyl alcohol

Cat. No.: B1265460

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated
thermodynamic properties of 2-Benzyloxybenzyl alcohol. Due to a notable gap in the existing
scientific literature, this document also outlines robust experimental and computational
methodologies for determining the currently unavailable thermodynamic data, which are crucial
for applications in drug development, process chemistry, and materials science.

Core Thermodynamic and Physical Properties

Quantitative data for 2-Benzyloxybenzyl alcohol is sparse in publicly accessible databases.
The available experimental data is summarized in Table 1. A significant lack of experimentally
determined values for key thermodynamic parameters, such as enthalpy of formation and heat
capacity, necessitates the use of estimation techniques or direct experimental measurement.

Property Value Conditions
Melting Point 36.5-37.5 °C[1]

37 °C[1]

Boiling Point 155 °C at 4 mmHg[1]
Density (Predicted) 1.139 £ 0.06 g/cm3

Flash Point (Predicted) 37 °C
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Table 1: Summary of Known Physical Properties of 2-Benzyloxybenzyl Alcohol

Estimation of Thermodynamic Properties

In the absence of experimental data, several computational and empirical methods can be
employed to estimate the thermodynamic properties of organic compounds like 2-
Benzyloxybenzyl alcohol.

Enthalpy of Formation

The standard enthalpy of formation (AHf°) is a critical parameter for assessing the energetic
stability of a molecule. It can be estimated using:

e Group Contribution Methods: These methods, such as the Benson group-additivity method,
calculate the enthalpy of formation by summing the contributions of individual molecular
fragments. This approach is powerful for compounds where a reliable database of group
contributions exists.

o Computational Chemistry:Ab initio quantum mechanical calculations, such as those
employing the G4 theory, can provide accurate estimations of gas-phase enthalpies of
formation. For condensed-phase values, the enthalpy of sublimation must also be calculated
or estimated.

Heat Capacity

The heat capacity (Cp), which describes the amount of heat required to raise the temperature
of a substance, is essential for process design and safety analysis. It can be estimated as a
function of temperature using:

o Group Contribution Methods: Similar to enthalpy of formation, group contribution methods
can be applied to estimate the heat capacity of liquids and gases. These methods often
provide temperature-dependent polynomial expressions for the group contributions.

Experimental Determination of Thermodynamic
Properties
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To obtain definitive thermodynamic data for 2-Benzyloxybenzyl alcohol, the following
experimental protocols are recommended.

Synthesis and Purification of 2-Benzyloxybenzyl Alcohol

A crucial prerequisite for accurate thermodynamic measurements is a highly purified sample.
While a detailed synthesis protocol for 2-benzyloxybenzyl alcohol is not readily available in
the reviewed literature, a general approach would involve the benzylation of 2-hydroxybenzyl
alcohol. The purification of the final product would likely involve column chromatography
followed by recrystallization or distillation.

A related protocol for the synthesis of 2-benzyloxybenzyl chloride from 2-benzyloxybenzyl
alcohol using thionyl chloride has been described, indicating the stability of the alcohol under
these reaction conditions.

Experimental Workflow for Thermodynamic Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key thermodynamic properties of 2-Benzyloxybenzyl alcohol.
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Caption: Experimental workflow for the determination of thermodynamic properties.

Differential Scanning Calorimetry (DSC) for Melting
Point and Heat Capacity

Methodology: Differential Scanning Calorimetry can be utilized to determine the melting point
and heat capacity of 2-Benzyloxybenzyl alcohol.
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» Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of purified 2-
Benzyloxybenzyl alcohol is hermetically sealed in an aluminum pan.

e Instrument Setup: A differential scanning calorimeter is calibrated using standard reference
materials (e.g., indium for temperature and enthalpy, sapphire for heat capacity).

» Melting Point Determination: The sample is heated at a constant rate (e.g., 5-10 °C/min)
under an inert atmosphere (e.g., nitrogen). The onset temperature of the endothermic peak
in the DSC thermogram corresponds to the melting point.

o Heat Capacity Measurement: The heat capacity is determined by comparing the heat flow
signal of the sample to that of a sapphire standard over the desired temperature range.

Bomb Calorimetry for Enthalpy of Combustion

Methodology: The standard enthalpy of combustion can be determined using an isoperibol
bomb calorimeter. From this, the standard enthalpy of formation can be calculated using Hess's
law.

o Sample Preparation: A pellet of a known mass of 2-Benzyloxybenzyl alcohol is placed in a
crucible within a high-pressure stainless steel vessel ("bomb"). A fuse wire is positioned in
contact with the sample.

e Bomb Assembly and Pressurization: A small, known amount of water is added to the bomb to
ensure saturation of the final atmosphere. The bomb is then sealed and pressurized with
pure oxygen to approximately 30 atm.

o Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter's
insulated bucket. The system is allowed to reach thermal equilibrium.

o Combustion: The sample is ignited by passing an electric current through the fuse wire. The
temperature of the water in the calorimeter is monitored until a maximum is reached and the
system begins to cool.

o Data Analysis: The heat of combustion is calculated from the temperature rise, taking into
account the heat capacity of the calorimeter (determined by combusting a standard
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substance like benzoic acid) and corrections for the formation of nitric acid and the
combustion of the fuse wire.

Safety and Handling

2-Benzyloxybenzyl alcohol should be handled in a well-ventilated area, and personal
protective equipment, including safety goggles, gloves, and a lab coat, should be worn.[1]
Avoid contact with skin and eyes and prevent the formation of dust and aerosols.[1] Store the
compound in a tightly closed container in a cool, dry place.[1]

Conclusion

This technical guide has synthesized the currently available thermodynamic information for 2-
Benzyloxybenzyl alcohol and has outlined clear pathways for the experimental and
computational determination of missing critical data. For researchers and professionals in drug
development and chemical synthesis, obtaining accurate thermodynamic properties is
paramount for process optimization, safety assessment, and understanding the fundamental
behavior of this compound. The methodologies described herein provide a robust framework
for filling the existing knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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